N-[4-(4-fluoro-3-methylphenyl)-1,3-thiazol-2-yl]-6-methyl-2-pyridinamine

• IUPAC Name: 4-(4-fluoro-3-methylphenyl)-N-(6-methylpyridin-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H14FN3S/c1-10-8-12(6-7-13(10)17)14-9-21-16(19-14)20-15-5-3-4-11(2)18-15/h3-9H,1-2H3,(H,18,19,20)
• InChI Key: KOUHBYHVJLBJNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NC(=CS2)C3=CC(=C(C=C3)F)C
• Molecular Formula: C16H14FN3S
• Molecular Weight: 299.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound is a part of a class of chemicals that have been synthesized and studied for their structural and functional properties. Research has explored various aspects including synthesis methods, molecular structure, and potential applications based on its chemical and physical properties.

Synthesis Analysis

The synthesis of related compounds involves complex reactions, including the use of fluorophenyl groups and thiazole rings. For instance, studies on similar compounds have employed crystallization and structural determination techniques to understand the molecular conformation and synthesis yield (Kariuki et al., 2021).

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed through X-ray crystallography, revealing details such as conformation and the orientation of fluorophenyl groups. These studies provide insights into the planarity of the molecule and the structural relationship between different molecular groups (Krishnamurthy et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving the compound and its derivatives have been explored, focusing on the reactivity of the thiazolopyrimidine and pyrazolopyridine rings. Such research is crucial for understanding the compound's behavior in synthetic and potentially biological contexts (Abhale et al., 2016).

Physical Properties Analysis

The physical properties, including solubility, crystallinity, and thermal behavior, have been subjects of research. These properties are essential for the practical application and handling of the compound in various scientific and industrial processes (Galadzhun et al., 2018).

Chemical Properties Analysis

The compound's chemical properties, such as reactivity towards other chemical groups, potential for forming dimers or polymers, and interactions with biological molecules, have been investigated. These studies often employ spectroscopic methods to elucidate the compound's behavior on a molecular level (Selig et al., 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its specific structure and the context in which it is used. Unfortunately, there is limited information available about the mechanism of action of this specific compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and the conditions under which it is handled. For instance, 3-Fluoro-4-methylphenylboronic acid is known to cause serious eye irritation, skin irritation, and may cause respiratory irritation.

Future Directions

The future directions for research involving this compound would depend on its specific properties and potential applications. Unfortunately, there is limited information available about the future directions for this specific compound.